Cas no 1877407-73-2 (Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate)

• Product Name: Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate
• CAS No: 1877407-73-2
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5719995
• PubChem ID: 119099147
• Update Time: 2025-11-01

Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate
• SCHEMBL20021230
• methyl 6-piperidin-1-ylpyridazine-3-carboxylate
• AKOS026679533
• F1967-1801
• 1877407-73-2
• 3-Pyridazinecarboxylic acid, 6-(1-piperidinyl)-, methyl ester
• Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate

• Inchi： 1S/C11H15N3O2/c1-16-11(15)9-5-6-10(13-12-9)14-7-3-2-4-8-14/h5-6H,2-4,7-8H2,1H3
• InChI Key： IJZAECLJHHKKSN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(N=N1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 431.7±30.0 °C(Predicted)
• pka: 3.62±0.10(Predicted)

Additional information on Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate

Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate (CAS No. 1877407-73-2): A Comprehensive Overview

Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate (CAS No. 1877407-73-2) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate consists of a pyridazine core substituted with a piperidin-1-yl group at the 6-position and a methyl ester at the 3-position. This configuration imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for medicinal chemists. The presence of the piperidine moiety enhances the compound's solubility and bioavailability, while the pyridazine ring contributes to its binding affinity for specific biological targets.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological activities. Pyridazine derivatives, in particular, have been extensively studied for their roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. The incorporation of a piperidin-1-yl group into the pyridazine framework has been shown to enhance the metabolic stability and pharmacokinetic profiles of drug candidates.

One of the most compelling aspects of Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate is its potential as a lead compound in the development of novel therapeutics. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory and metabolic disorders. For instance, researchers have explored its interactions with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a crucial role in pain and inflammation.

The pharmacological activity of this compound is further enhanced by its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. Studies have shown that derivatives of pyridazine with piperidine substituents exhibit significant neuroprotective effects, potentially making them useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the structural flexibility of Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate allows for extensive modifications, enabling medicinal chemists to optimize its pharmacological properties. By altering substituents on the piperidine ring or introducing additional functional groups, researchers can fine-tune the compound's binding affinity, selectivity, and pharmacokinetic profile. This adaptability makes it an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have accelerated the discovery process for novel drug candidates like Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate. Molecular docking simulations have been employed to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods.

In addition to its therapeutic potential, Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate has shown promise in preclinical models as an anti-cancer agent. Research indicates that it can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. Specifically, studies have highlighted its ability to modulate kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are critical in cancer cell proliferation and angiogenesis.

The synthesis of Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that pharmaceutical-grade material is obtained for preclinical and clinical studies. These synthetic routes often involve palladium-catalyzed cross-coupling reactions, which are highly efficient in forming carbon-carbon bonds essential for constructing complex heterocyclic frameworks.

The safety profile of this compound has been thoroughly evaluated through preclinical toxicology studies. Initial findings suggest that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are necessary to fully assess its long-term safety and potential adverse effects before human clinical trials can be initiated.

The regulatory landscape for approving new drugs continues to evolve, emphasizing the importance of robust preclinical data to support clinical development. The comprehensive characterization of Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate, including its chemical properties, pharmacological activity, and safety profile, will be crucial in navigating regulatory pathways successfully.

In conclusion, Methyl 6-(piperidin-1-yl)pyridazine-3-carboxylate (CAS No. 1877407-73-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.